3,3-difluoro-2-methylpiperidine hydrochloride
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Building Block for Pharmaceutical Development:
3,3-Difluoro-2-methylpiperidine hydrochloride is a valuable building block for medicinal chemists due to its role as a precursor for various drug candidates []. The presence of the two fluorine atoms (F) and a methyl group (CH3) on the piperidine ring allows for specific interactions with target molecules, potentially leading to improved potency and selectivity of drugs [].
Enhancing Drug Potency and Selectivity:
Studies have shown that incorporating 3,3-difluoro-2-methylpiperidine hydrochloride into a molecule can significantly enhance its biological activity. For instance, a study demonstrated that attaching this building block to an apelin receptor agonist increased its potency by over 24 times (from 162 nM to 6.5 nM) []. Additionally, the incorporation of this group can improve the selectivity of drugs for specific targets. In the same study, the modified apelin receptor agonist exhibited 1600-fold greater selectivity for estrogen-positive breast cancer cells compared to healthy cells [].
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